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calcium sodium 2-[bis[2-(carboxymethyl-(methylcarbamoylmethyl)amino)ethyl]amino]acetic acid calcium sodium 2-[bis[2-(carboxymethyl-(methylcarbamoylmethyl)amino)ethyl]amino]acetic acid
Brand Name: Vulcanchem
CAS No.: 122760-91-2
VCID: VC0220483
InChI: InChI=1S/C16H29N5O8.Ca.Na.H2O/c1-17-12(22)7-20(10-15(26)27)5-3-19(9-14(24)25)4-6-21(11-16(28)29)8-13(23)18-2;;;/h3-11H2,1-2H3,(H,17,22)(H,18,23)(H,24,25)(H,26,27)(H,28,29);;;1H2/q;+2;+1;/p-3
SMILES: CNC(=O)CN(CCN(CCN(CC(=O)NC)CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].O.[Na+].[Ca+2]
Molecular Formula: C16H29CaN5NaO8+3
Molecular Weight: 497.5 g/mol

calcium sodium 2-[bis[2-(carboxymethyl-(methylcarbamoylmethyl)amino)ethyl]amino]acetic acid

CAS No.: 122760-91-2

Main Products

VCID: VC0220483

Molecular Formula: C16H29CaN5NaO8+3

Molecular Weight: 497.5 g/mol

calcium sodium 2-[bis[2-(carboxymethyl-(methylcarbamoylmethyl)amino)ethyl]amino]acetic acid - 122760-91-2

CAS No. 122760-91-2
Product Name calcium sodium 2-[bis[2-(carboxymethyl-(methylcarbamoylmethyl)amino)ethyl]amino]acetic acid
Molecular Formula C16H29CaN5NaO8+3
Molecular Weight 497.5 g/mol
IUPAC Name calcium;sodium;2-[bis[2-[carboxylatomethyl-[2-(methylamino)-2-oxoethyl]amino]ethyl]amino]acetate;hydrate
Standard InChI InChI=1S/C16H29N5O8.Ca.Na.H2O/c1-17-12(22)7-20(10-15(26)27)5-3-19(9-14(24)25)4-6-21(11-16(28)29)8-13(23)18-2;;;/h3-11H2,1-2H3,(H,17,22)(H,18,23)(H,24,25)(H,26,27)(H,28,29);;;1H2/q;+2;+1;/p-3
Standard InChIKey FHOBFNOBIIQSOV-UHFFFAOYSA-K
SMILES CNC(=O)CN(CCN(CCN(CC(=O)NC)CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].O.[Na+].[Ca+2]
Canonical SMILES CNC(=O)CN(CCN(CCN(CC(=O)NC)CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].O.[Na+].[Ca+2]
PubChem Compound 23724862
Last Modified Nov 11 2021
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